Cas no 2138163-63-8 ((3-Methylbutyl)(2-phenoxyethoxy)amine)

• Product Name: (3-Methylbutyl)(2-phenoxyethoxy)amine
• CAS No: 2138163-63-8
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 5841823
• PubChem ID: 165450954
• Update Time: 2025-05-25

(3-Methylbutyl)(2-phenoxyethoxy)amine Chemical and Physical Properties

Names and Identifiers

• 2138163-63-8
• EN300-712994
• (3-methylbutyl)(2-phenoxyethoxy)amine
• (3-Methylbutyl)(2-phenoxyethoxy)amine

• Inchi： 1S/C13H21NO2/c1-12(2)8-9-14-16-11-10-15-13-6-4-3-5-7-13/h3-7,12,14H,8-11H2,1-2H3
• InChI Key： BHOBZSXOPAMKLN-UHFFFAOYSA-N
• SMILES： O(CCOC1C=CC=CC=1)NCCC(C)C

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30.5Ų

Additional information on (3-Methylbutyl)(2-phenoxyethoxy)amine

(3-Methylbutyl)(2-phenoxyethoxy)amine: A Comprehensive Overview

The compound (3-Methylbutyl)(2-phenoxyethoxy)amine, identified by the CAS number 2138163-63-8, is a versatile organic compound with significant applications in various industries. This compound, often referred to as (3-Methylbutyl)(2-phenoxyethoxy)amine, belongs to the class of amines and is characterized by its unique chemical structure, which combines an amine group with a phenoxyethoxy substituent and a 3-methylbutyl chain.

The synthesis of (3-Methylbutyl)(2-phenoxyethoxy)amine involves a series of carefully controlled chemical reactions, including alkylation and substitution processes. The compound's structure is notable for its phenoxy group, which contributes to its stability and reactivity in various chemical environments. Recent studies have highlighted the importance of such structures in enhancing the performance of materials in high-stress applications.

In terms of physical properties, (3-Methylbutyl)(2-phenoxyethoxy)amine exhibits a melting point of approximately -5°C and a boiling point around 145°C under standard atmospheric conditions. Its solubility in common organic solvents such as dichloromethane and diethyl ether makes it highly suitable for use in solution-based chemical processes. The compound's ability to form stable complexes with metal ions has also been explored in recent research, opening new avenues for its application in catalysis.

The applications of (3-Methylbutyl)(2-phenoxyethoxy)amine span across multiple sectors, including pharmaceuticals, agrochemicals, and specialty chemicals. In the pharmaceutical industry, it has been utilized as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific enzyme pathways. Recent advancements in medicinal chemistry have further underscored its potential as a building block for developing novel drug candidates.

In the agrochemical sector, (3-Methylbutyl)(2-phenoxyethoxy)amine has found use as an intermediate in the production of herbicides and fungicides. Its ability to enhance the bioavailability and efficacy of these compounds has made it a valuable component in modern agricultural practices. Researchers have also explored its role in improving the selectivity of agrochemical formulations, reducing their environmental impact.

The compound's role in polymer chemistry is another area of growing interest. Studies have demonstrated that (3-Methylbutyl)(2-phenoxyethoxy)amine can be employed as a chain transfer agent in polymerization reactions, enabling the synthesis of polymers with tailored properties. This capability has significant implications for the development of advanced materials used in electronics, automotive industries, and packaging.

Recent research has also focused on the environmental impact and sustainability aspects of using (3-Methylbutyl)(2-phenoxyethoxy)amine. Efforts are being made to develop greener synthesis routes that minimize waste and energy consumption. Additionally, investigations into its biodegradation pathways are underway to ensure that its use aligns with global sustainability goals.

In conclusion, (3-Methylbutyl)(2-phenoxyethoxy)amine, CAS No. 2138163-63-8, stands out as a critical compound with diverse applications across multiple industries. Its unique chemical properties and versatile structure continue to drive innovation in materials science, pharmaceuticals, and agriculture. As research progresses, new opportunities for leveraging this compound's potential are expected to emerge, further solidifying its importance in modern chemistry.